Cas no 1201784-99-7 (3-(4-Chlorophenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-5-amine)

• Product Name: 3-(4-Chlorophenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-5-amine
• CAS No: 1201784-99-7
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 1081442
• PubChem ID: 57365090
• Update Time: 2025-10-28

3-(4-Chlorophenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-5-amine
• 3-(4-chlorophenyl)-4,5,6,7-tetrahydro-1,2-benzoxazol-5-amine
• AKOS015968950
• DTXSID80724434
• 1201784-99-7

• Inchi： 1S/C13H13ClN2O/c14-9-3-1-8(2-4-9)13-11-7-10(15)5-6-12(11)17-16-13/h1-4,10H,5-7,15H2
• InChI Key： PHZSKHWWKQSUQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=C(CCC(C2)N)ON=1

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų